N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)ethanediamide

• IUPAC Name: N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)oxamide
• InChI: InChI=1S/C19H25F2N3O2/c20-14-5-6-17(16(21)11-14)23-19(26)18(25)22-12-13-7-9-24(10-8-13)15-3-1-2-4-15/h5-6,11,13,15H,1-4,7-10,12H2,(H,22,25)(H,23,26)
• InChI Key: AVJIYEDKBLOXAF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCC(CC2)CNC(=O)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C19H25F2N3O2
• Molecular Weight: 365.4 g/mol

Description

This compound is a complex organic molecule that contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The presence of the difluorophenyl group could potentially contribute to its biological activity, as fluorine atoms are often included in drug molecules to improve their stability and enhance their ability to bind to their targets.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a piperidine ring attached to a cyclopentyl group and a difluorophenyl group through a methylene bridge. The ethanediamide moiety could be a part of the core structure or a substituent on the piperidine ring.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in its structure. The piperidine nitrogen might be a site of protonation or alkylation, and the difluorophenyl group could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. It’s likely to be a solid at room temperature, based on the properties of similar compounds.

Scientific Research Applications

N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)ethanediamide has been studied for its potential applications in medicinal chemistry and pharmaceutical sciences. It has been used in laboratory experiments to study the effects of different compounds on the human body, and it has been studied for its potential use in the development of drugs for a variety of diseases. It has also been studied for its potential use in the development of new drug delivery systems, such as nanocarriers and liposomes. In addition, this compound has been studied for its potential use in the development of new diagnostic tools and biomarkers.

Mechanism of Action

N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)ethanediamide has been studied for its ability to bind to various proteins and receptors in the body. It has been shown to bind to various G-protein coupled receptors (GPCRs), which are responsible for mediating the effects of various hormones, neurotransmitters, and other signaling molecules. In addition, this compound has been shown to bind to other proteins, such as kinases and phosphatases, which are involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to affect the activity of various proteins and enzymes, as well as the expression of various genes. In addition, it has been shown to have an effect on the activity of various hormones and neurotransmitters, as well as the activity of various signaling pathways.

Advantages and Limitations for Lab Experiments

N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)ethanediamide has several advantages for use in laboratory experiments. It is a small molecule, which makes it easier to work with in the laboratory. In addition, it is relatively stable, which makes it easier to store and use in experiments. However, this compound also has some limitations. It is not as potent as some other compounds, and it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for research on N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)ethanediamide. These include further studies on its mechanism of action, its effects on biochemical and physiological processes, and its potential use in the development of new drugs and drug delivery systems. Additionally, further studies could be conducted on its potential use in the development of new diagnostic tools and biomarkers, as well as its potential use in the development of new therapeutic strategies. Finally, further studies could be conducted on its potential use in the development of new drug delivery systems, such as nanocarriers and liposomes.

Synthesis Methods

N-[(1-cyclopentylpiperidin-4-yl)methyl]-N'-(2,4-difluorophenyl)ethanediamide is synthesized using a multi-step reaction. The first step involves the reaction of 1-cyclopentylpiperidin-4-ylmethanol with 2,4-difluorophenylacetic acid in the presence of a base. This reaction produces a piperidine-containing intermediate, which is then reacted with ethylenediamine to form the final product. The reaction is catalyzed by a base, such as potassium carbonate, and requires a high temperature and pressure.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure.